Cas no 111991-24-3 (2-(2-Chloro-6-fluorophenyl)acetaldehyde)

• Product Name: 2-(2-Chloro-6-fluorophenyl)acetaldehyde
• CAS No: 111991-24-3
• MF: C₈H₆ClFO
• MW: 172.584044933319
• MDL: MFCD02261733
• CID: 1006501
• PubChem ID: 17770164
• Update Time: 2025-06-08

2-(2-Chloro-6-fluorophenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloro-6-fluorophenyl)acetaldehyde

• MDL： MFCD02261733
• Inchi： 1S/C8H6ClFO/c9-7-2-1-3-8(10)6(7)4-5-11/h1-3,5H,4H2
• InChI Key： SDIGRRKTFDIMAY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 2-(2-Chloro-6-fluorophenyl)acetaldehyde

2-(2-Chloro-6-fluorophenyl)acetaldehyde: A Comprehensive Overview

2-(2-Chloro-6-fluorophenyl)acetaldehyde, with the CAS number 111991-24-3, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a chloro and a fluoro substituent on a phenyl ring, attached to an aldehyde functional group. The combination of these substituents imparts distinct physical and chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular formula of 2-(2-Chloro-6-fluorophenyl)acetaldehyde is C₉H₆ClFO, and its molecular weight is 187.59 g/mol. The compound is typically synthesized through a series of well-established chemical reactions, including electrophilic aromatic substitution and aldehyde formation. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production, contributing to its increased availability for research purposes.

In the realm of medicinal chemistry, 2-(2-Chloro-6-fluorophenyl)acetaldehyde has shown promise as a key intermediate in the development of novel therapeutic agents. Its unique substituents provide a platform for the introduction of various functional groups, enabling the synthesis of compounds with diverse biological activities. For instance, recent studies have explored its use in the synthesis of potential anti-cancer agents, where the chloro and fluoro substituents play crucial roles in modulating the pharmacological properties of the final products.

The biological activity of 2-(2-Chloro-6-fluorophenyl)acetaldehyde and its derivatives has been extensively investigated. One notable area of research is its potential as an inhibitor of specific enzymes involved in cancer progression. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory effects on tyrosine kinases, which are key targets in cancer therapy. These findings highlight the potential of 2-(2-Chloro-6-fluorophenyl)acetaldehyde as a lead compound for further drug development.

Beyond cancer research, 2-(2-Chloro-6-fluorophenyl)acetaldehyde has also been explored for its applications in other therapeutic areas. For instance, it has been used as an intermediate in the synthesis of compounds with anti-inflammatory properties. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibited significant anti-inflammatory activity in both in vitro and in vivo models. These results suggest that 2-(2-Chloro-6-fluorophenyl)acetaldehyde could serve as a valuable starting point for the development of new anti-inflammatory drugs.

The physicochemical properties of 2-(2-Chloro-6-fluorophenyl)acetaldehyde, such as its solubility and stability, are important considerations for its use in pharmaceutical applications. Research has shown that this compound exhibits good solubility in common organic solvents, making it suitable for use in various synthetic reactions. Additionally, its stability under different reaction conditions has been well-documented, ensuring reliable performance in laboratory settings.

In conclusion, 2-(2-Chloro-6-fluorophenyl)acetaldehyde, with CAS number 111991-24-3, is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable physicochemical properties make it an attractive intermediate for the synthesis of bioactive molecules with diverse therapeutic applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.